Caboxine A Caboxine A Caboxine A is a natural product found in Mitragyna diversifolia with data available.
Brand Name: Vulcanchem
CAS No.: 53851-13-1
VCID: VC0041505
InChI: InChI=1S/C22H26N2O5/c1-12-15-10-24-7-6-22(17-5-4-13(27-2)8-18(17)23-21(22)26)19(24)9-14(15)16(11-29-12)20(25)28-3/h4-5,8,11-12,14-15,19H,6-7,9-10H2,1-3H3,(H,23,26)/t12-,14-,15-,19-,22-/m0/s1
SMILES: CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=C(C=C(C=C5)OC)NC4=O
Molecular Formula: C22H26N2O5
Molecular Weight: 398.459

Caboxine A

CAS No.: 53851-13-1

Cat. No.: VC0041505

Molecular Formula: C22H26N2O5

Molecular Weight: 398.459

* For research use only. Not for human or veterinary use.

Caboxine A - 53851-13-1

Specification

Description Caboxine A is a natural product found in Mitragyna diversifolia with data available.
CAS No. 53851-13-1
Molecular Formula C22H26N2O5
Molecular Weight 398.459
IUPAC Name methyl (1S,4aS,5aS,6S,10aS)-6'-methoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
Standard InChI InChI=1S/C22H26N2O5/c1-12-15-10-24-7-6-22(17-5-4-13(27-2)8-18(17)23-21(22)26)19(24)9-14(15)16(11-29-12)20(25)28-3/h4-5,8,11-12,14-15,19H,6-7,9-10H2,1-3H3,(H,23,26)/t12-,14-,15-,19-,22-/m0/s1
Standard InChI Key SRKHGHLMEDVZRX-IHGKUHQXSA-N
SMILES CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=C(C=C(C=C5)OC)NC4=O
Appearance Powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator